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Compound of Interest

Compound Name: Tris(p-t-butylphenyl) phosphate

An In-depth Technical Guide to Tris(p-t-
butylphenyl) phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tris(p-t-butylphenyl) phosphate,
a compound utilized in various industrial applications. This document details its chemical
identity, molecular structure, physicochemical properties, and available toxicological data. It
also includes outlines of experimental protocols and a visualization of its proposed mechanism
of action as a flame retardant.

Core Compound Information

Tris(p-t-butylphenyl) phosphate is an organophosphate ester characterized by three 4-tert-
butylphenyl groups attached to a central phosphate group.[1] Its primary applications are as a
plasticizer to enhance the flexibility and durability of plastic materials, as a flame retardant to
reduce the flammability of materials, and as an additive in oils to improve stability and
performance.[2][3]

o Chemical Name: Tris(p-t-butylphenyl) phosphate
e CAS Number: 78-33-1[3]

e Molecular Formula: C3oH3904P[3][4][5]
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e Molecular Weight: 494.60 g/mol [4][5]

Molecular Structure:

Caption: Molecular structure of Tris(p-t-butylphenyl) phosphate.

Data Presentation

The following tables summarize the known physicochemical and toxicological properties of

Tris(p-t-butylphenyl) phosphate.

Table 1: Physicochemical Properties

Property Value Source(s)
CAS Number 78-33-1 [3][4][5][6]
Molecular Formula C30H3004P [31[41[5]
Molecular Weight 494.60 g/mol [4115]
Appearance Solid [1][3]
Melting Point 90-105 °C [3]

Boiling Point 519.5 °C at 760 mmHg [2]

Flash Point 281.1°C [2][7]
Density 1.08 g/cm3 (predicted) [2]

Water Solubility 9.60 x 107 mg/L (estimated) [2]

Solubilit Slightly soluble in Chloroform
olubili
y and Methanol

[2]

Refrigerator, under inert
Storage Temperature
atmosphere

[2]

Table 2: Toxicological Data Summary
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Endpoint Result Source(s)

Butylated triphenyl phosphate
Reproductive Toxicity showed no reproductive

toxicity in a rat study.

NOAEL (No-Observed- 1000 mg/kg bw/day (rat, oral,

Adverse-Effect Level) reproductive study)

Potential for endocrine-
] ] ] disrupting effects has been
Endocrine Disruption . ] [7]
noted, though specific studies

are not detailed.

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye [6]
irritation), H335 (May cause

respiratory irritation)

Experimental Protocols

Detailed experimental protocols for the specific applications of Tris(p-t-butylphenyl)
phosphate are not widely available in public literature. However, this section outlines a
representative synthesis procedure for a related compound and the methodology of a
toxicological study.

A. Representative Synthesis of a Butylated Triphenyl Phosphate Derivative

The following protocol is based on a patent for the preparation of tert-butyl triphenyl phosphate
and may serve as a reference for the synthesis of related compounds.

Disclaimer: This protocol is for a related, but not identical, compound and is provided for
informational purposes.

o Preparation of Dissolved Matters: p-tert-butylphenol and 30-45% of the total required amount
of phosphorous oxychloride are added to a dry reactor equipped with nitrogen replacement.
The mixture is heated to 60-80 °C and stirred until the p-tert-butylphenol is fully dissolved.[8]
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Reaction Initiation: A Lewis acid catalyst and the remaining phosphorous oxychloride are
added to a separate reactor equipped with a hydrogen chloride absorption device.[8]

Addition: After heating the second reactor, the dissolved matters from step 1 are added
dropwise.[8]

First Reaction Stage: After the addition is complete, the mixture is heated by a gradient
method to a temperature not exceeding 110 °C and the reaction proceeds. The product is
then cooled to 50-60 °C.[8]

Second Reaction Stage: Phenol is added to the reaction materials from the previous step.
The mixture is heated by a gradient method to a temperature not exceeding 160 °C.[8]

Isolation: After the reaction is complete, the products are cooled to < 50 °C and are then
subjected to washing and desolvation to yield the final product.[8]

B. Reproductive Toxicity Study Protocol (Rat)

The following is a general outline of the reproductive toxicity study mentioned for a butylated

triphenyl phosphate.

Test Animals: Male and female rats.

Dose Groups: Animals were administered doses of 50, 250, or 1000 mg/kg/day.
Administration: The substance was administered orally for several weeks.
Mating: After the administration period, the animals were mated.

Endpoints Measured: Mating index, litter size, survival of offspring, and other relevant
reproductive parameters were measured.

Pathology: Diagnostic pathology was performed to assess for any alterations to the
reproductive organs.

Results: No reproductive toxicity was observed at any dose level, leading to a NOAEL of
1000 mg/kg bw/day.
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Mandatory Visualization

Mechanism of Action as a Flame Retardant

Organophosphate esters like Tris(p-t-butylphenyl) phosphate are understood to function as
flame retardants by acting in both the gas phase and the condensed (solid) phase of a burning
material. The following diagram illustrates this logical relationship.
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Caption: Proposed flame retardant mechanism of Tris(p-t-butylphenyl) phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Tris(p-t-butylphenyl) phosphate CAS number and
molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033044+#tris-p-t-butylphenyl-phosphate-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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